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Compound of Interest

Compound Name: REV 5901

Cat. No.: B1663037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of REV
5901 in mice, a potent 5-lipoxygenase (5-LOX) inhibitor and leukotriene receptor antagonist.

The information is compiled from published literature and general best practices for in vivo

animal studies.

Introduction to REV 5901
REV 5901, with the chemical name α-pentyl-3-(2-quinolinylmethoxy)-benzenemethanol, is a

dual-acting compound that functions as a competitive antagonist of peptidoleukotrienes and an

inhibitor of 5-lipoxygenase, the key enzyme in the biosynthesis of leukotrienes. Leukotrienes

are potent inflammatory mediators involved in a variety of physiological and pathological

processes, including inflammation, allergic reactions, and cancer. By targeting the 5-LOX

pathway, REV 5901 serves as a valuable tool for investigating the role of leukotrienes in

various disease models.

Quantitative Data Summary
The following tables summarize key quantitative data for REV 5901 from in vitro and in vivo

studies.

Table 1: In Vitro Inhibitory Activity of REV 5901

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1663037?utm_src=pdf-interest
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/product/b1663037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Species/Cell Line Value Reference

IC₅₀ (Cell Viability)
CT26CL25 (Mouse

Colorectal Carcinoma)
30 µM [1]

Kᵢ ([³H]LTD₄ binding)
Guinea Pig Lung

Membranes
0.7 µM

Kₑ (LTC₄, LTD₄, LTE₄

induced contractions)

Guinea Pig

Parenchymal Strips
~3 µM

Table 2: In Vivo Dosage and Administration of REV 5901

Animal
Model

Dosage
Route of
Administrat
ion

Frequency Duration Reference

Balb/c Mice 30 mg/kg
Intraperitonea

l (i.p.)
Daily

15

consecutive

days

[1]

Guinea Pig
10 or 30

mg/kg

Intravenous

(i.v.)
Single dose N/A

Anesthetized

Dog
10 + 2 mg/kg

Intravenous

(i.v.)
N/A N/A

Signaling Pathway of REV 5901
REV 5901 exerts its effects by inhibiting the 5-lipoxygenase pathway, which is responsible for

the production of leukotrienes from arachidonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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